Cas no 89694-54-2 (2-Bromo-3-ethoxypyridine)
2-Bromo-3-ethoxypyridine is a versatile heterocyclic compound with the molecular formula C7H8BrNO, featuring a bromine substituent at the 2-position and an ethoxy group at the 3-position of the pyridine ring. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom facilitates cross-coupling reactions, such as Suzuki or Negishi couplings, enabling efficient functionalization of the pyridine scaffold. The ethoxy group enhances electron density, influencing regioselectivity in further modifications. Its high purity and stability under standard conditions ensure reliable performance in complex synthetic routes. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and other nitrogen-containing therapeutics.
2-Bromo-3-ethoxypyridine structure
Product Name:2-Bromo-3-ethoxypyridine
CAS No:89694-54-2
MF:C7H8BrNO
MW:202.04852104187
CID:61303
PubChem ID:10631926
Update Time:2025-07-02
2-Bromo-3-ethoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-ethoxypyridine
- 2-Brom-3-ethoxy-pyridin
- 2-bromanyl-3-ethoxy-pyridine
- 2-bromo-3-ethoxy-pyridine
- 3-Aethoxy-2-brom-pyridin
- 3-ethoxy-2-bromo-pyridine
- F2147-0505
- Pyridine,2-bromo-3-ethoxy
- 2-Bromo-3-ethoxypyridine (ACI)
- 89694-54-2
- EN300-179833
- REVXDUVZKACDQT-UHFFFAOYSA-N
- 2-bromo-3-ethoxypyridin
- AS-81766
- DTXSID30442737
- CS-0160104
- DB-049887
- SCHEMBL3790540
- AT28025
- AKOS005208488
-
- Inchi： 1S/C7H8BrNO/c1-2-10-6-4-3-5-9-7(6)8/h3-5H,2H2,1H3
- InChI Key： REVXDUVZKACDQT-UHFFFAOYSA-N
- SMILES： BrC1C(OCC)=CC=CN=1
Computed Properties
- Exact Mass: 200.97900
- Monoisotopic Mass: 200.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 99.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- Density: 1.45
- Boiling Point: 249.437 °C at 760 mmHg
- Flash Point: 249.437 °C at 760 mmHg
- Refractive Index: 1.534
- PSA: 22.12000
- LogP: 2.24280
2-Bromo-3-ethoxypyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-3-ethoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM176688-5g |
2-Bromo-3-ethoxypyridine |
89694-54-2 | 95% | 5g |
$539 | 2021-08-05 | |
| Chemenu | CM176688-5g |
2-Bromo-3-ethoxypyridine |
89694-54-2 | 95% | 5g |
$539 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1238399-250mg |
2-Bromo-3-ethoxypyridine |
89694-54-2 | 98% | 250mg |
$135 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1238399-1g |
2-Bromo-3-ethoxypyridine |
89694-54-2 | 98% | 1g |
$190 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1238399-5g |
2-Bromo-3-ethoxypyridine |
89694-54-2 | 98% | 5g |
$540 | 2023-05-17 | |
| Alichem | A029013328-250mg |
2-Bromo-3-ethoxypyridine |
89694-54-2 | 95% | 250mg |
$999.60 | 2023-08-31 | |
| Alichem | A029013328-1g |
2-Bromo-3-ethoxypyridine |
89694-54-2 | 95% | 1g |
$3039.75 | 2023-08-31 | |
| Enamine | EN300-179833-0.05g |
2-bromo-3-ethoxypyridine |
89694-54-2 | 95% | 0.05g |
$46.0 | 2023-09-19 | |
| Enamine | EN300-179833-0.1g |
2-bromo-3-ethoxypyridine |
89694-54-2 | 95% | 0.1g |
$73.0 | 2023-09-19 | |
| Enamine | EN300-179833-0.25g |
2-bromo-3-ethoxypyridine |
89694-54-2 | 95% | 0.25g |
$105.0 | 2023-09-19 |
2-Bromo-3-ethoxypyridine Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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